Cas no 20052-14-6 (2-tert-butylpropanedioic acid)

• Product Name: 2-tert-butylpropanedioic acid
• CAS No: 20052-14-6
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 908922
• PubChem ID: 242752
• Update Time: 2025-04-19

2-tert-butylpropanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-butylpropanedioic acid
• DTXSID80287574
• 2-tert-butyl-malonic acid
• Mono-tert-butyl malonic acid
• 1,1-dimethylethyl malonic acid
• SCHEMBL897666
• InChI=1/C7H12O4/c1-7(2,3)4(5(8)9)6(10)11/h4H,1-3H3,(H,8,9)(H,10,11
• AKOS006273999
• tert-butyl malonic acid
• 4379-33-3
• NSC51625
• NSC-51625
• NOEPPNCDAJPLKL-UHFFFAOYSA-N
• 20052-14-6
• t-butyl malonic acid
• 2-(tert-Butyl)malonic acid

• Inchi： 1S/C7H12O4/c1-7(2,3)4(5(8)9)6(10)11/h4H,1-3H3,(H,8,9)(H,10,11)
• InChI Key： NOEPPNCDAJPLKL-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6Ų